Cas no 103683-18-7 (1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt)

• Product name: 1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt
• CAS No: 103683-18-7
• MF: C₂₁H₄₄N₂O₄S
• MW: 420.65000
• CID: 125781
• PubChem ID: 2724492

1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt
• AMMONIUM SULFOBETAINE-1, TECH., 70
• Ammonium sulfobetaine-1,tech.
• AMMONIUM SULFOBETAINE-1.,70
• 1,5%solutioninwater
• AMMONIUM SULFOBETAINE-1., 70
• Ammonium sulfobetaine-1,70%,tech.
• Ammonium sulfobetaine-1, tech., 70%
• Ammonium sulfobetaine-1, 5% solution in water
• 103683-18-7
• 3-[acetyl-[2-[dodecyl(dimethyl)azaniumyl]ethyl]amino]propane-1-sulfonate
• Ammonium sulfobetaine

• Inchi： InChI=1S/C21H44N2O4S/c1-5-6-7-8-9-10-11-12-13-14-18-23(3,4)19-17-22(21(2)24)16-15-20-28(25,26)27/h5-20H2,1-4H3
• InChI Key： XTLJEWGAPAQKPI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC[N+](CCN(C(=O)C)CCCS([O-])(=O)=O)(C)C

Computed Properties

• Exact Mass: 420.30200
• Monoisotopic Mass: 420.302
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9A^2
• XLogP3: 4.5

Experimental Properties

• Color/Form: Not available
• PSA: 85.89000
• LogP: 4.84830
• Solubility: Not available